The first page of this article is displayed as the abstract.

The first page of this article is displayed as the abstract.

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Hierarchical zeolites have received increasing attention in the last decade due to their outstanding catalytic performance. Several types of hierarchical zeolites can be prepared by a large number of different techniques. Hierarchical zeolites combine the intrinsic catalytic properties of conventional zeolites and the facilitated access and transport in the additional meso- or macropore system. In this tutorial review, we discuss several test reactions that have been explored to show the benefit of the hierarchical pore system with respect to their suitability to prove the positive effects of hierarchical porous zeolites. It is important to note that positive effects on activity, stability and less frequently selectivity observed for hierarchically structured catalysts not necessarily are only a consequence of the additional meso- or macropores but also the number, strength and location of active sites as well as defects and impurities. With regard to these aspects, the test reaction has to be chosen carefully and potential changes in the chemistry of the catalyst have to be considered as well. In addition to the determination of conversion, yield and selectivity, we will show that the calculation of the activation energy and the determination of the Thiele modulus and the effectiveness factor are good indicators of the presence or absence of diffusion limitations in hierarchical zeolites compared to their parent materials.

Transition metal-catalysed cross-coupling reactions are widely used for construction of carbon–carbon and carbon–heteroatom bonds. However, compared to aryl or alkenyl electrophiles, the cross-coupling of unactivated alkyl electrophiles containing β hydrogens remains a challenge. Over the past few years, the use of suitable ligands such as bulky phosphines or N-heterocyclic carbenes (NHCs) has enabled reactions of unactivated alkyl electrophiles not only limited to the traditional cross-coupling with Grignard reagents, but also including a diverse range of organic transformations via either SN2 or radical pathways. This review provides a comprehensive overview of the recent development in copper-catalysed C–C, C–N, C–B, C–Si and C–F bond-forming reactions using unactivated alkyl electrophiles.

A direct carbon fuel cell (DCFC) can produce electricity with both superior electrical efficiency and fuel utilisation compared to all other types of fuel cells. Although the first DCFC prototype was proposed in 1896, there was, until the 1970s, little sustained effort to investigate further, because of technology development issues. Interest in DCFCs has recently been reinvigorated as a possible method of replacing conventional coal-fired power plants to meet the demands for lower CO2 emissions, and indeed for efficient utilisation of waste derived chars. In this article, recent developments in direct carbon conversion are reviewed, with the principal emphasis on the materials involved. The development of electrolytes, anodes and cathodes as well as fuel sources is examined. The activity and chemical stability of the anode materials are a critical concern addressed in the development of new materials. Redox media of molten carbonate or molten metal facilitating the transportation of ions offer promising possibilities for carbon oxidation. The suitability of different carbon fuels in various DCFC systems, in terms of crystal structure, surface properties, impurities and particle size, is also discussed. We explore the influence of a variety of parameters on the electrochemical performance of DCFCs, with regard to their open circuit voltage, power output and lifetime. The challenges faced in developing DCFCs are summarised, and potential prospects of the system are outlined.

The first page of this article is displayed as the abstract.

Cell primitive-based functional materials that combine the advantages of natural substances and nanotechnology have emerged as attractive therapeutic agents for cancer therapy. Cell primitives are characterized by distinctive biological functions, such as long-term circulation, tumor specific targeting, immune modulation etc. Moreover, synthetic nanomaterials featuring unique physical/chemical properties have been widely used as effective drug delivery vehicles or anticancer agents to treat cancer. The combination of these two kinds of materials will catalyze the generation of innovative biomaterials with multiple functions, high biocompatibility and negligible immunogenicity for precise cancer therapy. In this review, we summarize the most recent advances in the development of cell primitive-based functional materials for cancer therapy. Different cell primitives, including bacteria, phages, cells, cell membranes, and other bioactive substances are introduced with their unique bioactive functions, and strategies in combining with synthetic materials, especially nanoparticulate systems, for the construction of function-enhanced biomaterials are also summarized. Furthermore, foreseeable challenges and future perspectives are also included for the future research direction in this field.

As Chem Soc Rev becomes bi-monthly, we reflect on what sets the journal above the rest.

Supramolecular gels are a fascinating class of soft materials. Their gelators can self-assemble into nano- or micro-scale superstructures, such as fibers, ribbons, sheets and spheres in an appropriate solvent, thereby resulting in the formation of 3D networks. The dynamic and reversible nature of the non-covalent interactions that contribute to the formation of these network structures together gives these supramolecular gels the inherent ability to respond to external stimuli. However, the dynamic nature of supramolecular gels, which endows them with unique properties, makes their characterization diversified at the same time. Therefore, we present here a review summarizing various methods for characterizing supramolecular gels, including nuclear magnetic resonance spectroscopy, computational techniques, X-ray techniques, microscopy techniques, dynamic light scattering, thermal analysis, and rheology. Based on the gelation mechanisms and influencing factors of supramolecular gels, suitable and sufficient characterization methods should be carefully employed to make full use of their respective advantages to better investigate these materials.